(2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide

• IUPAC Name: 2-(4-fluoro-3-methylphenyl)imino-N-(4-methoxyphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C24H19FN2O3/c1-15-13-18(9-12-21(15)25)27-24-20(14-16-5-3-4-6-22(16)30-24)23(28)26-17-7-10-19(29-2)11-8-17/h3-14H,1-2H3,(H,26,28)
• InChI Key: LKROGYOXYRKKEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N=C2C(=CC3=CC=CC=C3O2)C(=O)NC4=CC=C(C=C4)OC)F
• Molecular Formula: C24H19FN2O3
• Molecular Weight: 402.4 g/mol

Description

(2Z)-2-[(4-fluoro-3-methylphenyl)imino]-N-(4-methoxyphenyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C24H19FN2O3 and its molecular weight is 402.425. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Chromene derivatives, including imino-chromenes and their analogs, have been synthesized and characterized through various chemical reactions. These compounds often exhibit unique properties due to their structural features. For instance, studies on the synthesis of related chromene derivatives show that these compounds can be synthesized through reactions involving specific precursors in the presence of catalysts, highlighting the importance of structural modifications to achieve desired properties (Pimenova et al., 2003), (Fattahi et al., 2018).

Photophysical Properties

Certain chromene derivatives are known for their photophysical properties, which make them suitable for applications such as fluorescent sensors. The study of the fluorescence properties of chromene derivatives in different solvents provides insights into their potential as environment-sensitive fluorophores, which can be utilized in sensor technology (Uchiyama et al., 2006).

Antimicrobial and Anticancer Applications

Chromene derivatives have been evaluated for their biological activities, including antimicrobial and anticancer properties. Research has shown that certain 2-imino-2H-chromene-3-carboxamides exhibit cytotoxic activities against various cancer cell lines, suggesting their potential as anticancer agents (Gill et al., 2016). Similarly, novel Zn(II) complexes with heterocyclic ligands based on chromene derivatives have demonstrated significant antimicrobial activity, indicating their potential as therapeutic agents (Yamgar et al., 2014).

Advanced Material Applications

The synthesis and properties of chromene derivatives have implications for advanced materials. For example, the development of electrochromic and electrofluorescent materials based on polyamides containing chromene units demonstrates the versatility of these compounds in material science applications (Sun et al., 2016).